Cas no 15441-15-3 (2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-)

• Product Name: 2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-
• CAS No: 15441-15-3
• MF: C₂₄H₁₈O₃
• MW: 354.397926807404
• CID: 222760
• PubChem ID: 13265581
• Update Time: 2025-04-19

2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentene-1,5-dione,3-benzoyl-1,5-diphenyl-
• 3-benzoyl-1,5-diphenylpent-2-ene-1,5-dione
• 1,2,3-Tribenzoylpropen
• 1,2,3-Tribenzoyl-propen
• 1,4-Butanedione, 1,4-diphenyl-2-(phenylthio)-
• 1,4-Diphenyl-2-phenylthio-1,4-butandion
• 3-Benzoyl-1,2-diphenyl-4-thiabutanon
• 3-Benzoyl-1,5-diphenyl-pent-2-en-1,5-dion
• 3-benzoyl-1,5-diphenyl-pent-2-ene-1,5-dione
• 3-Benzoyl-1.5-diphenyl-2-penten-1.5-dion
• AGN-PC-00M1G1
• CTK1H5232
• 15441-15-3
• NSC139183
• NSC-139183

• Inchi： 1S/C24H18O3/c25-22(18-10-4-1-5-11-18)16-21(24(27)20-14-8-3-9-15-20)17-23(26)19-12-6-2-7-13-19/h1-16H,17H2/b21-16-
• InChI Key： BYFLKSLHCIJYNC-PGMHBOJBSA-N
• SMILES： O=C(C1C=CC=CC=1)C/C(=C/C(C1C=CC=CC=1)=O)/C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.12564
• Monoisotopic Mass: 354.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.184
• Boiling Point: 557.2°C at 760 mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.616
• PSA: 51.21
• LogP: 4.95160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds